Tert-butyl 2-chloro-5-nitrobenzoate
Cat. No. B1354796
Key on ui cas rn:
55233-05-1
M. Wt: 257.67 g/mol
InChI Key: UCERYJRYDLVOAD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05985909
Procedure details
A solution of 2-chloro-5-nitrobenzoic acid (10.14 g, 50.3 mmol), thionyl chloride (4.4 mL, 60 mmol) and DMF (4 drops) in 1,2-dichloroethane (150 mL) was stirred at reflux for 14 h, cooled and evaporated. The acid chloride was dissolved in THF (100 mL), cooled to 0° C., and a solution of potassium t-butoxide (5.57 g, 50 mmol) in THF (150 mL) added dropwise over 30 min under nitrogen. The mixture was stirred a further 15 min at 0° C., diluted with aq. NaHCO3, extracted with EtOAc (×2), and the extracts dried (Na2SO4) and evaporated. Crystallisation from petroleum ether gave t-butyl 2-chloro-5-nitrobenzoate as a white crystalline solid (10.1 g, 78%), mp 91.5-92° C. 1H NMR (CDCl3) δ8.59 (d, J=2.8 Hz, 1H, H-6), 8.24 (dd, J=8.8, 2.8 Hz, 1H, H-4), 7.63 (d, J=8.8 Hz, 1H, H-3), 1.65 (s, 9H, t-Bu); 13C NMR (CDCl3) d 163.0 (CO2tBu), 146.1, 140.0, 133.3, (C-1,2,5), 132.0, 126.1, 126.0 (C-3,4,6), 84.0 (CMe3), 28.1 (CH3). Anal. Calculated for C11H12ClNO4 : C, 51.3; H, 4.7; N, 5.4; Cl, 13.8. Found: C, 51.3; H, 4.5; N, 5.6; Cl, 14.0%.
Yield
78%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:10]=[CH:9][C:8]([N+:11]([O-:13])=[O:12])=[CH:7][C:3]=1[C:4]([OH:6])=[O:5].S(Cl)(Cl)=O.[CH3:18][C:19]([CH3:22])([O-])[CH3:20].[K+]>CN(C=O)C.ClCCCl.C1COCC1.C([O-])(O)=O.[Na+]>[Cl:1][C:2]1[CH:10]=[CH:9][C:8]([N+:11]([O-:13])=[O:12])=[CH:7][C:3]=1[C:4]([O:6][C:19]([CH3:22])([CH3:20])[CH3:18])=[O:5] |f:2.3,7.8|
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Inputs
Step One
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Name
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|
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Quantity
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10.14 g
|
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Type
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reactant
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Smiles
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ClC1=C(C(=O)O)C=C(C=C1)[N+](=O)[O-]
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Name
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Quantity
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4.4 mL
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Type
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reactant
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Smiles
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S(=O)(Cl)Cl
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Name
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Quantity
|
0 (± 1) mol
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Type
|
catalyst
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Smiles
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CN(C)C=O
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Name
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|
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Quantity
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150 mL
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Type
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solvent
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Smiles
|
ClCCCl
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Step Two
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Name
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Quantity
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5.57 g
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Type
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reactant
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Smiles
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CC(C)([O-])C.[K+]
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Name
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Quantity
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150 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(=O)(O)[O-].[Na+]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred a further 15 min at 0° C.
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 14 h
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Duration
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14 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooled
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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The acid chloride was dissolved in THF (100 mL)
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with EtOAc (×2)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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the extracts dried (Na2SO4)
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated
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CUSTOM
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Type
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CUSTOM
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|
Details
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Crystallisation from petroleum ether
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Outcomes
Product
Details
Reaction Time |
15 min |
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Name
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Type
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product
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Smiles
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ClC1=C(C(=O)OC(C)(C)C)C=C(C=C1)[N+](=O)[O-]
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 10.1 g | |
| YIELD: PERCENTYIELD | 78% | |
| YIELD: CALCULATEDPERCENTYIELD | 78.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
